Cas no 91506-05-7 (Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-)
Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- is a halogenated aromatic compound featuring a bromo, chloro, methoxy, and methyl substituent on a benzene ring. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups allows for selective further derivatization, enhancing its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its stability under standard conditions ensures ease of handling and storage. This compound is particularly useful in research and industrial applications requiring precise structural modifications of aromatic systems.
91506-05-7 structure
Product Name:Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-
CAS No:91506-05-7
MF:C8H8BrClO
MW:235.505520820618
MDL:MFCD11848451
CID:807267
PubChem ID:3021834
Update Time:2025-05-27
Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-
- 4-Bromo-2-chloro-6-methylanisole
- 5-bromo-1-chloro-2-methoxy-3-methylbenzene
- CS-0193123
- E90621
- SCHEMBL931631
- MFCD11848451
- 91506-05-7
- EINECS 293-839-9
- DTXSID40238603
- NS00039399
- YSTRJVIMBHPGBW-UHFFFAOYSA-N
- A1-07296
-
- MDL: MFCD11848451
- Inchi: 1S/C8H8BrClO/c1-5-3-6(9)4-7(10)8(5)11-2/h3-4H,1-2H3
- InChI Key: YSTRJVIMBHPGBW-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C)C=1)OC)Cl
Computed Properties
- Exact Mass: 233.945
- Monoisotopic Mass: 233.945
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.492
- Boiling Point: 260.6°Cat760mmHg
- Flash Point: 111.4°C
- Refractive Index: 1.55
Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB541446-250 mg |
5-Bromo-1-chloro-2-methoxy-3-methylbenzene; . |
91506-05-7 | 250MG |
€256.70 | 2023-07-10 | ||
| abcr | AB541446-500 mg |
5-Bromo-1-chloro-2-methoxy-3-methylbenzene; . |
91506-05-7 | 500MG |
€418.90 | 2023-07-10 | ||
| abcr | AB541446-1 g |
5-Bromo-1-chloro-2-methoxy-3-methylbenzene; . |
91506-05-7 | 1g |
€566.80 | 2023-07-10 | ||
| abcr | AB541446-250mg |
5-Bromo-1-chloro-2-methoxy-3-methylbenzene; . |
91506-05-7 | 250mg |
€252.40 | 2025-04-15 | ||
| abcr | AB541446-500mg |
5-Bromo-1-chloro-2-methoxy-3-methylbenzene; . |
91506-05-7 | 500mg |
€418.90 | 2023-09-01 | ||
| abcr | AB541446-1g |
5-Bromo-1-chloro-2-methoxy-3-methylbenzene; . |
91506-05-7 | 1g |
€451.70 | 2025-04-15 | ||
| Aaron | AR006AJD-500mg |
4-BROMO-2-CHLORO-6-METHYLANISOLE |
91506-05-7 | 95% | 500mg |
$357.00 | 2025-02-12 | |
| Aaron | AR006AJD-1g |
4-BROMO-2-CHLORO-6-METHYLANISOLE |
91506-05-7 | 95% | 1g |
$476.00 | 2025-02-12 | |
| A2B Chem LLC | AC92493-250mg |
4-BROMO-2-CHLORO-6-METHYLANISOLE |
91506-05-7 | 95% | 250mg |
$190.00 | 2024-07-18 | |
| A2B Chem LLC | AC92493-500mg |
4-BROMO-2-CHLORO-6-METHYLANISOLE |
91506-05-7 | 95% | 500mg |
$257.00 | 2024-07-18 |
Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
91506-05-7 (Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-) Related Products
- 918823-90-2(Benzene, 5-bromo-1-chloro-3-methyl-2-(2-propen-1-yloxy)-)
- 105103-98-8(1-chloro-2,4-dimethoxy-3-methylbenzene)
- 3438-15-1(1-Chloro-2-methoxy-3-methylbenzene)
- 13334-73-1(1,5-Dichloro-2-methoxy-3-methylbenzene)
- 59106-55-7(Benzene, 1-bromo-5-chloro-2-methoxy-3-methyl-)
- 742094-84-4(2-(4-Bromo-2-chloro-6-methylphenoxy)acetic Acid)
- 85034-00-0(BENZENE, 1-CHLORO-2,4-DIMETHOXY-5-METHYL-)
- 7530-27-0(4-Bromo-2-chloro-6-methylphenol)
- 39024-70-9(2-Chloro-3,5-dimethoxy-4-methylphenol)
- 25299-27-8(Benzaldehyde, 5-bromo-3-chloro-2-methoxy-)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent